Cas no 2229652-45-1 (N-methyl-1-(2-methyl-3-phenylprop-2-en-1-yl)cyclopropan-1-amine)

• Product Name: N-methyl-1-(2-methyl-3-phenylprop-2-en-1-yl)cyclopropan-1-amine
• CAS No: 2229652-45-1
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 6399626
• PubChem ID: 165785433
• Update Time: 2025-08-05

N-methyl-1-(2-methyl-3-phenylprop-2-en-1-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(2-methyl-3-phenylprop-2-en-1-yl)cyclopropan-1-amine
• 2229652-45-1
• EN300-1880701

• Inchi： 1S/C14H19N/c1-12(11-14(15-2)8-9-14)10-13-6-4-3-5-7-13/h3-7,10,15H,8-9,11H2,1-2H3/b12-10+
• InChI Key： XUKUKKNLQJPSMC-ZRDIBKRKSA-N
• SMILES： N(C)C1(C/C(=C/C2C=CC=CC=2)/C)CC1

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on N-methyl-1-(2-methyl-3-phenylprop-2-en-1-yl)cyclopropan-1-amine

Professional Introduction to N-methyl-1-(2-methyl-3-phenylprop-2-en-1-yl)cyclopropan-1-amine (CAS No. 2229652-45-1)

N-methyl-1-(2-methyl-3-phenylprop-2-en-1-yl)cyclopropan-1-amine is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the chemical identifier CAS No. 2229652-45-1, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The intricate molecular architecture of this substance, characterized by a cyclopropane ring fused with an allylamine moiety, makes it a subject of interest for synthetic chemists and medicinal biologists alike.

The N-methyl group and the presence of a phenyl substituent on the propenyl side chain contribute to the compound's overall reactivity and binding affinity. Such structural elements are often exploited in the design of bioactive molecules, as they can modulate interactions with biological targets. The cyclopropane ring, in particular, is known for its rigid three-membered structure, which can impose specific conformational constraints on the molecule, potentially influencing its pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the N-methyl-1-(2-methyl-3-phenylprop-2-en-1-yl)cyclopropan-1-amine may interact with various protein targets, including enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies indicate that this compound could exhibit inhibitory activity against certain kinases, which are known to play a pivotal role in cancer progression.

The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to construct complex cyclic frameworks with high selectivity. The use of advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis, has been instrumental in achieving the desired molecular structure. These synthetic strategies not only highlight the versatility of modern chemical techniques but also open up new avenues for the preparation of structurally diverse libraries for drug discovery.

In vitro studies have begun to unravel the potential therapeutic applications of N-methyl-1-(2-methyl-3-phenylprop-2-en-1-yl)cyclopropan-1-amine. Initial assays have shown promising results in terms of cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for further optimization. Additionally, its interaction with biological membranes has been explored, revealing insights into its possible mechanisms of action. These findings are particularly intriguing given the growing interest in membrane-targeting agents as alternative therapeutic strategies.

The development of novel pharmaceuticals often relies on understanding the relationship between molecular structure and biological activity. The unique features of CAS No. 2229652-45-1, such as its cyclopropane ring and allylamine functionality, make it an attractive candidate for further investigation. By leveraging cutting-edge techniques in synthetic chemistry and biopharmaceutical research, scientists aim to harness its potential for treating a range of diseases.

The future prospects of this compound are vast, with ongoing research focusing on optimizing its pharmacological profile through structural modifications. Collaborative efforts between chemists and biologists are essential to translate these findings into tangible therapeutic benefits. As our understanding of molecular interactions continues to evolve, compounds like N-methyl-1-(2-methyl-3-phenylpropenyl)cyclopropanamine will undoubtedly play a crucial role in shaping the next generation of medicines.